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Compound of Interest

Compound Name: 5-Isopropylpicolinaldehyde

CAS No.: 137013-14-0

Cat. No.: B163355

Get Quote

Executive Summary
5-Isopropylpicolinaldehyde (5-isopropylpyridine-2-carbaldehyde) is a specialized heterocyclic

building block used primarily in the development of metal-ligand complexes and

pharmaceutical intermediates (e.g., thiosemicarbazone antineoplastics).[1]

While assigned CAS 137013-14-0, this compound is not a commodity chemical. It is classified

as a "make-to-order" item by most major catalog suppliers. Reliance on direct procurement

often results in lead times exceeding 4–6 weeks.

Strategic Recommendation: For time-critical research, we recommend a "Hybrid Sourcing"

strategy:

Primary: Attempt procurement from specialized vendors (BOC Sciences, BLD Pharm).

Secondary (Recommended): In-house synthesis via the SeO₂/TBHP oxidation of the widely

available precursor 2-Methyl-5-isopropylpyridine (CAS 6343-58-4). This route is chemically

robust, scalable, and circumvents supply chain bottlenecks.
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Chemical Profile & Identity
Property Data

Chemical Name 5-Isopropylpicolinaldehyde

Synonyms
5-Isopropylpyridine-2-carboxaldehyde; 5-

(Propan-2-yl)picolinaldehyde

CAS Number 137013-14-0

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

SMILES CC(C)C1=CN=C(C=C1)C=O[1][2]

Appearance
Typically a yellow to orange oil or low-melting

solid (oxidizes in air)

Storage
Under inert atmosphere (N₂/Ar) at -20°C; prone

to oxidation to carboxylic acid

Commercial Landscape
The supply chain for 5-Isopropylpicolinaldehyde is fragmented. Unlike its carboxylic acid

analog, the aldehyde is unstable over long storage periods, discouraging large stock holdings.

Supplier Tiering[1]
Tier 1 (Stock Likely): None. Most vendors list this as "Inquire."

Tier 2 (Synthesis-on-Demand): BOC Sciences, BLD Pharm, ChemScene.

Tier 3 (Precursor Suppliers): Sigma-Aldrich, Enamine (Supply the stable acid or methyl

precursors).

Precursor Availability (The "Build" Option)
If the aldehyde is unavailable, the following precursors are high-stock commodities:
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Precursor Name CAS Availability
Transformation
Type

2-Methyl-5-

isopropylpyridine
6343-58-4 High (Bulk)

Oxidation

(Riley/SeO₂)

5-Isopropylpicolinic

acid
26405-26-5 Medium Reduction (via Ester)

Sourcing & Synthesis Decision Logic
The following diagram illustrates the decision matrix for securing the compound based on

project urgency and chemical availability.
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Target: 5-Isopropylpicolinaldehyde
(CAS 137013-14-0)

Check Vendor Stock
(BOC, BLD, ChemScene)

In Stock?

Direct Purchase
(Lead Time: 1-2 Weeks)

Yes

Initiate In-House Synthesis

No (Lead Time > 4 wks)

Precursor A: 2-Methyl-5-isopropylpyridine
(CAS 6343-58-4)

Preferred

Precursor B: 5-Isopropylpicolinic Acid
(CAS 26405-26-5)

Alternative

Route 1: Riley Oxidation
(SeO2 / TBHP)

Route 2: Esterification -> Reduction
(SOCl2/MeOH -> NaBH4 -> MnO2)

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing 5-Isopropylpicolinaldehyde, prioritizing direct

purchase only when stock is confirmed.

Technical Synthesis Protocols
For researchers forced to synthesize the material, Route 1 (Oxidation) is superior due to fewer

steps and the high availability of the methyl-pyridine precursor.

Route 1: SeO₂/TBHP Oxidation (Recommended)
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This protocol utilizes a modified Riley oxidation. The addition of tert-butyl hydroperoxide

(TBHP) re-oxidizes the selenium species, allowing for catalytic or sub-stoichiometric use of

toxic SeO₂ and suppressing over-oxidation to the carboxylic acid.

Reaction: 2-Methyl-5-isopropylpyridine + SeO₂ (cat) + TBHP → 5-Isopropylpicolinaldehyde

Protocol Steps:

Setup: In a fume hood, charge a round-bottom flask with 2-Methyl-5-isopropylpyridine (1.0

equiv, CAS 6343-58-4) and 1,4-dioxane (0.5 M concentration).

Reagents: Add Selenium Dioxide (SeO₂) (0.5 equiv) and TBHP (70% aq. solution, 3.0 equiv).

Note: Standard Riley oxidation uses stoichiometric SeO₂; this catalytic variant is cleaner.

Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor via TLC (SiO₂, 20%

EtOAc/Hexanes) or LCMS. The aldehyde typically appears as a distinct spot less polar than

the acid byproduct but more polar than the starting material.

Workup:

Cool to room temperature.

Filter through a pad of Celite to remove colloidal selenium (Caution: Se residues are

toxic).

Concentrate the filtrate under reduced pressure.[3]

Purification: Purify the residue via flash column chromatography (SiO₂).

Eluent: Gradient 0% → 15% Ethyl Acetate in Hexanes.

Yield: Expect 60–75%.

Route 2: Reduction from Picolinic Acid (Backup)
Use this if only the acid precursor (CAS 26405-26-5) is available. Direct reduction of the acid is

difficult; the ester intermediate is required.
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Protocol Steps:

Esterification: Reflux 5-Isopropylpicolinic acid in MeOH with catalytic H₂SO₄ (4 h) → Methyl

5-isopropylpicolinate. Isolate by neutralization and extraction.

Reduction: Dissolve ester in THF at -78°C. Add DIBAL-H (1.1 equiv) dropwise. Stir 1 h.

Critical: Over-reduction to the alcohol is common. If this occurs, re-oxidize the alcohol

using MnO₂ in DCM (room temp, 12 h) to recover the aldehyde.

Quality Control & Validation
Upon receipt or synthesis, validate the compound using the following parameters.

Method Expected Signal / Criteria

¹H NMR (CDCl₃)

Aldehyde (-CHO): Singlet at ~10.0–10.1

ppm.Aromatic: Three distinct protons in pyridine

region (~7.5–8.8 ppm).Isopropyl: Septet at ~3.0

ppm, Doublet at ~1.3 ppm.

LC-MS [M+H]⁺: 150.2 m/z.

TLC
Visualizes under UV (254 nm); stains with DNP

(orange/red spot indicating aldehyde).

Purity
>95% required for ligand synthesis to prevent

paramagnetic impurity interference.

Applications in Drug Discovery
5-Isopropylpicolinaldehyde is a versatile electrophile. Its primary utility lies in:

Thiosemicarbazone Synthesis: Condensation with thiosemicarbazides yields ligands with

potent antitumor activity (e.g., Triapine derivatives). The isopropyl group adds lipophilicity,

enhancing membrane permeability.

Schiff Base Ligands: Reacts with amines to form bidentate (N,N) or tridentate (N,N,O)

ligands for transition metal catalysis (Ru, Ir, Fe).
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Heterocycle Formation: Precursor for imidazo[1,5-a]pyridines via condensation reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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